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Compound of Interest

Compound Name: AU-15330

Cat. No.: B15605905 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical entities like AU-15330 are paramount for ensuring laboratory safety

and environmental protection. This document provides a comprehensive operational and

disposal plan for AU-15330, a proteolysis-targeting chimera (PROTAC) that induces the

degradation of SWI/SNF ATPase subunits SMARCA2 and SMARCA4.

Immediate Safety and Handling Precautions
AU-15330 should be handled with care in a controlled laboratory environment. Based on the

available Safety Data Sheet (SDS), this compound is harmful if swallowed and causes skin and

serious eye irritation.[1] Adherence to the following personal protective equipment (PPE)

guidelines is mandatory to minimize exposure.
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Parameter Information Source

Chemical Name AU-15330 Cayman Chemical

CAS Number 2380274-50-8 Cayman Chemical[1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritation

Cayman Chemical[1]

Signal Word Warning Cayman Chemical[1]

Precautionary Statements

P264: Wash thoroughly after

handling.P270: Do not eat,

drink or smoke when using this

product.P280: Wear protective

gloves/eye protection/face

protection.

Cayman Chemical[1]

Personal Protective Equipment

- Gloves: Chemical-resistant

gloves (e.g., nitrile).- Eye

Protection: Safety glasses or

goggles.- Lab Coat: Standard

laboratory coat.

Cayman Chemical[1]

Engineering Controls

All handling of the solid

compound or solutions should

be performed within a certified

chemical fume hood.

General Laboratory Practice

Storage Store at -20°C.[2] Cayman Chemical[2]

Step-by-Step Disposal Protocol
The disposal of AU-15330 must be conducted in compliance with all local, state, and federal

regulations for hazardous chemical waste. The Safety Data Sheet expressly states that this

compound must not be disposed of with household garbage and should not be allowed to enter

the sewage system.[1]
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Waste Identification and Segregation:

Classify all waste containing AU-15330 as hazardous chemical waste.

Segregate solid waste (e.g., contaminated pipette tips, tubes, vials) from liquid waste (e.g.,

unused solutions, solvents).

Waste Collection:

Solid Waste: Collect all contaminated solid materials in a clearly labeled, sealed container

designated for solid chemical waste.

Liquid Waste: Collect all solutions containing AU-15330 in a separate, clearly labeled, and

sealed waste container. Ensure the container is compatible with the solvents used (e.g.,

DMSO, ethanol).

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"AU-15330".

Include the approximate concentration and quantity of the waste.

Storage of Waste:

Store waste containers in a designated and properly ventilated area within the laboratory,

away from general lab traffic.

Utilize secondary containment to prevent spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for hazardous waste.

Follow all institutional procedures for waste disposal requests.

Experimental Protocols
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In Vitro Degradation Assay:

For assessing the degradation of target proteins SMARCA2 and SMARCA4, cancer cell lines

(e.g., VCaP prostate cancer cells) can be treated with AU-15330.

Cell Culture: Culture cells in appropriate media and conditions.

Compound Preparation: Prepare a stock solution of AU-15330 in DMSO. Further dilute the

stock solution in cell culture media to achieve the desired final concentrations (e.g., 0.1 µM

to 1 µM).

Treatment: Treat cells with varying concentrations of AU-15330 for different time points (e.g.,

1, 2, 4, 8, 24 hours).

Cell Lysis: After treatment, wash the cells with PBS and lyse them using a suitable lysis

buffer containing protease inhibitors.

Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and

probe with primary antibodies against SMARCA2, SMARCA4, and a loading control (e.g.,

vinculin).

Detection: Use an appropriate secondary antibody and detection reagent to visualize the

protein bands and quantify the extent of degradation.

Mandatory Visualizations
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Figure 1: AU-15330 Disposal Workflow
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Caption: A logical workflow for the proper disposal of AU-15330.
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Figure 2: AU-15330 Signaling Pathway
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Caption: Mechanism of action of AU-15330 leading to protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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